Cas no 1738-54-1 (Benzamide, N-(2-methyl-1-oxopropyl)-)

Benzamide, N-(2-methyl-1-oxopropyl)- structure
1738-54-1 structure
Product name:Benzamide, N-(2-methyl-1-oxopropyl)-
CAS No:1738-54-1
MF:C11H13NO2
MW:191.22642
CID:1363375
PubChem ID:13221707

Benzamide, N-(2-methyl-1-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-(2-methyl-1-oxopropyl)-
    • N-(2-methylpropanoyl)benzamide
    • N-(2-methyl-propanoyl)-benzamide
    • DTXSID30529471
    • N-isobutyrylbenzamide
    • SCHEMBL12339108
    • 1738-54-1
    • Inchi: InChI=1S/C11H13NO2/c1-8(2)10(13)12-11(14)9-6-4-3-5-7-9/h3-8H,1-2H3,(H,12,13,14)
    • InChI Key: XKRJZKAIEPCDHI-UHFFFAOYSA-N
    • SMILES: CC(C)C(=O)NC(=O)C1=CC=CC=C1

Computed Properties

  • Exact Mass: 191.09469
  • Monoisotopic Mass: 191.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • PSA: 46.17

Benzamide, N-(2-methyl-1-oxopropyl)- Related Literature

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